Cas no 20857-28-7 (1,1'-(2,5-pyridinediyl)bis-Ethanone)

1,1'-(2,5-pyridinediyl)bis-Ethanone structure
20857-28-7 structure
Product Name:1,1'-(2,5-pyridinediyl)bis-Ethanone
CAS No:20857-28-7
MF:C9H9NO2
MW:163.173262357712
CID:241697
PubChem ID:12672686
Update Time:2025-04-19

1,1'-(2,5-pyridinediyl)bis-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1,1'-(2,5-pyridinediyl)bis-Ethanone
    • 1,1'-(2,5-Pyridinediyl)diethanone
    • Ethanone,1,1'-(2,5-pyridinediyl)bis- (9CI)
    • 1,1'-pyridine-2,5-diyl-bis-ethanone
    • 2,5-diacetoxy-tetrahydrofuran
    • 2,5-Diacetyloxy-tetrahydofuran
    • 2,5-Diacetylpyridin
    • 2,5-Diacetyl-pyridin
    • 2,5-diacetyl-pyridine
    • 2,5-Furandiol, tetrahydro-, diacetate
    • CTK2H4058
    • 1-(5-acetylpyridin-2-yl)ethan-1-one
    • 1,1'-(Pyridine-2,5-diyl)diethanone
    • 2,5-diacetylpyridine
    • 1,1'-Pyridine-2,5-diyldiethanone
    • J-400179
    • 20857-28-7
    • SCHEMBL5365695
    • AKOS006272832
    • Inchi: 1S/C9H9NO2/c1-6(11)8-3-4-9(7(2)12)10-5-8/h3-5H,1-2H3
    • InChI Key: VMGWPWWFCMZBAA-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CN=C(C(C)=O)C=C1

Computed Properties

  • Exact Mass: 163.063328530g/mol
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 47Ų
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